Cas no 2098081-93-5 (3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile)

• Product Name: 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile
• CAS No: 2098081-93-5
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 5047123
• Update Time: 2025-11-06

3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile
• 3-oxo-3-[4-(thian-4-yl)piperazin-1-yl]propanenitrile
• 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile

• Inchi： 1S/C12H19N3OS/c13-4-1-12(16)15-7-5-14(6-8-15)11-2-9-17-10-3-11/h11H,1-3,5-10H2
• InChI Key： CWJLQRUSLRDWQM-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(C(CC#N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6

Additional information on 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile

Recent Advances in the Study of 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile (CAS: 2098081-93-5)

The compound 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile (CAS: 2098081-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiopyran and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural optimization of 2098081-93-5. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a multi-step synthesis involving acylation of piperazine derivatives followed by cyclization to introduce the thiopyran ring. This method achieved a high yield and purity, making it suitable for further preclinical studies.

In terms of biological activity, 2098081-93-5 has been investigated for its role as a modulator of kinase signaling pathways. Preliminary in vitro studies have shown that this compound exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic processes. For instance, a recent preprint on bioRxiv (2024) reported that 2098081-93-5 effectively suppressed the activity of JAK2 kinase at nanomolar concentrations, suggesting its potential as a therapeutic agent for myeloproliferative disorders.

Further pharmacological evaluations have explored the compound's pharmacokinetic profile. A study in Drug Metabolism and Disposition (2023) revealed that 2098081-93-5 possesses favorable absorption and distribution properties, with moderate plasma protein binding and good metabolic stability in liver microsomes. These findings support its candidacy for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2098081-93-5. Current research is addressing issues such as off-target effects and potential toxicity, with several structure-activity relationship (SAR) studies underway to optimize its selectivity. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of derivatives with improved therapeutic indices.

In conclusion, 3-Oxo-3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanenitrile represents a compelling case study in modern drug discovery. Its unique chemical structure and versatile biological activities make it a valuable scaffold for further investigation. Ongoing research aims to fully exploit its therapeutic potential while addressing the challenges associated with its development. The progress in this area underscores the importance of interdisciplinary approaches in advancing chemical biology and pharmaceutical sciences.